Cas no 1699484-28-0 (2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
• CAS No: 1699484-28-0
• MF: C₁₅H₁₆ClN₃O₄
• MW: 337.758242607117
• CID: 5820497
• PubChem ID: 165872276
• Update Time: 2025-06-15

2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
• 2-{[(benzyloxy)carbonyl]amino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid
• 1699484-28-0
• EN300-1299640

• Inchi： 1S/C15H16ClN3O4/c1-19-12(16)8-17-13(19)7-11(14(20)21)18-15(22)23-9-10-5-3-2-4-6-10/h2-6,8,11H,7,9H2,1H3,(H,18,22)(H,20,21)
• InChI Key： QKORAUGVOFBGGV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(CC(C(=O)O)NC(=O)OCC2C=CC=CC=2)N1C

Computed Properties

• Exact Mass: 337.0829337g/mol
• Monoisotopic Mass: 337.0829337g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid

Introduction to 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic Acid (CAS No. 1699484-28-0)

2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid, identified by its CAS number CAS No. 1699484-28-0, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising properties for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid incorporates several key functional groups that contribute to its unique reactivity and potential biological activity. The presence of a benzyloxy carbonyl group and an amino acid derivative moiety suggests potential utility in the synthesis of peptidomimetics and other bioactive molecules. Additionally, the incorporation of a 5-chloro-1-methyl-1H-imidazole ring enhances the compound's complexity and may contribute to its binding affinity for specific biological targets.

In recent years, there has been a growing interest in the development of imidazole-based compounds due to their diverse biological activities. The imidazole ring is a common structural motif found in many natural products and pharmaceuticals, including antifungal, antiviral, and anticancer agents. The specific substitution pattern in 5-chloro-1-methyl-1H-imidazol-2-yl may play a crucial role in modulating the pharmacological properties of the compound, making it a valuable scaffold for drug discovery efforts.

One of the most compelling aspects of 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid is its potential as a building block for the synthesis of more complex molecules. The benzyloxy carbonyl group serves as an excellent protecting group for amino acids, allowing for controlled peptide synthesis. This feature is particularly useful in the development of peptidomimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties.

The compound's utility extends beyond peptide synthesis; it also serves as a versatile intermediate in organic synthesis. The combination of an amino acid derivative and an imidazole moiety provides multiple sites for chemical modification, enabling the creation of diverse derivatives with tailored properties. Such flexibility is highly valued in medicinal chemistry, where subtle changes in molecular structure can significantly impact biological activity.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery. For instance, compounds containing the imidazole scaffold have shown promise in targeting various enzymes and receptors involved in cancer progression. The presence of a chloro substituent in 5-chloro-1-methyl-1H-imidazol-2-yl may enhance electrophilicity, making it more susceptible to nucleophilic attack during further derivatization. This property could be exploited to develop novel inhibitors or activators of target proteins.

The benzyloxy carbonyl group also plays a critical role in stabilizing reactive intermediates during synthetic transformations. Its ability to protect amine groups from unwanted side reactions makes it an indispensable tool in multi-step synthetic routes. This feature is particularly relevant when dealing with sensitive functional groups that require precise control under mild conditions.

In conclusion, 2-{(benzyloxy)carbonylamino}-3-(5-chloro-1-methyl-1H-imidazol-2-yl)propanoic acid represents a promising candidate for further exploration in both academic research and industrial applications. Its unique structural features and versatile reactivity make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for imidazole-based compounds, this molecule is likely to play an increasingly important role in drug discovery and biochemical research.